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Compound of Interest

Compound Name: Cdk12-IN-7

Cat. No.: B15586358 Get Quote

Essential Safety and Handling Guide for Cdk12-
IN-7
For Research Use Only. Not for human or veterinary use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cdk12-IN-7. As a potent, biologically active small

molecule, Cdk12-IN-7 should be treated as potentially hazardous, and strict adherence to

safety protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

[1]

Hazard Identification
While a specific Safety Data Sheet (SDS) for Cdk12-IN-7 is not readily available, it is a dual

inhibitor of CDK12 and CDK2 with anti-cell proliferation activity.[2][3] Compounds of this nature,

particularly potent small molecule kinase inhibitors, should be handled with a high degree of

caution.[1][4] Based on information for similar compounds, it should be presumed to be

potentially toxic if swallowed or in contact with skin.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Cdk12-IN-7. The required level

of PPE will depend on the specific laboratory activity being performed.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.[1]Gloves: Two pairs of nitrile

gloves (double-gloving).[1][4]Eye Protection:

Chemical splash goggles.[1]Lab Coat:

Dedicated, disposable, or non-absorbent lab

coat.[1]Ventilation: Certified chemical fume hood

or powder containment hood.[1]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.[1]Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk.[1]Lab

Coat: Standard laboratory coat.[1]Ventilation:

Chemical fume hood.[1][4]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.[1]Eye Protection: Safety

glasses with side shields.[1][4]Lab Coat:

Standard laboratory coat.[1][4]Containment:

Class II biological safety cabinet.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.[1]Eye Protection: Chemical splash

goggles.[1]Lab Coat: Standard laboratory coat.

[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.
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Confirm the recommended storage conditions on the product vial or datasheet. Cdk12-IN-
7 is typically stored at -20°C.[2]

Store in a clearly labeled, designated, and secure location away from incompatible

materials.[4]

Preparation of Stock Solutions:

All handling of solid Cdk12-IN-7 and preparation of solutions must be performed in a

certified chemical fume hood to avoid inhalation of dust or aerosols.[4]

Use a precision balance within the fume hood for weighing the solid compound. Handle

carefully to avoid generating dust.[4]

Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid Cdk12-IN-7.[4]

Experimental Use:

Conduct all work with Cdk12-IN-7 in a designated and clearly marked area.[1]

Use dedicated spatulas, glassware, and other equipment. If not possible, thoroughly

decontaminate equipment after use.[1]

After handling the compound, even if gloves were worn, wash hands thoroughly with soap

and water.[1]

Disposal Plan
All waste materials contaminated with Cdk12-IN-7 must be disposed of as hazardous chemical

waste.[4][5] Under no circumstances should this chemical be disposed of down the drain or in

regular solid waste.[5]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.[4][6]

Liquid Waste: Unused solutions containing Cdk12-IN-7 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container.[4][6]
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Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for

hazardous chemical waste.[5][6]

Decontamination: Decontaminate the work area with a suitable cleaning agent. All cleaning

materials should also be disposed of as hazardous waste.[5]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.[7]
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Safe Handling Workflow for Cdk12-IN-7

Preparation

Experimentation

Disposal

Receive & Inspect

Store at -20°C

Weigh Solid in Fume Hood
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Caption: Workflow for the safe handling of Cdk12-IN-7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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